molecular formula C7H14S2 B15387710 (Methyldisulfanyl)cyclohexane CAS No. 10074-84-7

(Methyldisulfanyl)cyclohexane

Cat. No.: B15387710
CAS No.: 10074-84-7
M. Wt: 162.3 g/mol
InChI Key: DRUIOTLNISWLKN-UHFFFAOYSA-N
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Description

(Methyldisulfanyl)cyclohexane (CAS: 10074-84-7) is an alicyclic disulfide compound characterized by a cyclohexane ring substituted with a methyl group and a disulfanyl (-S-S-) moiety. Its molecular formula is inferred as C₇H₁₄S₂, with a molecular weight of 162.31 g/mol. Structurally, it is related to dicyclohexyl disulfide (CAS: 2550-40-5) but differs by the presence of a methyl group, which influences its physicochemical and biological properties .

Synthesis of such compounds typically involves thiol-disulfide exchange reactions or oxidative coupling of thiols. Characterization methods include FTIR (to identify S-S stretching vibrations near 500 cm⁻¹) and NMR (to confirm cyclohexane ring conformation and methyl group positioning) .

Properties

CAS No.

10074-84-7

Molecular Formula

C7H14S2

Molecular Weight

162.3 g/mol

IUPAC Name

(methyldisulfanyl)cyclohexane

InChI

InChI=1S/C7H14S2/c1-8-9-7-5-3-2-4-6-7/h7H,2-6H2,1H3

InChI Key

DRUIOTLNISWLKN-UHFFFAOYSA-N

Canonical SMILES

CSSC1CCCCC1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Effects

The table below compares (Methyldisulfanyl)cyclohexane with key analogs:

Compound Name CAS Number Molecular Formula Substituent(s) Key Properties
(Methyldisulfanyl)cyclohexane 10074-84-7 C₇H₁₄S₂ Methyl, disulfanyl Moderate lipophilicity (logP ~2.5)
Dicyclohexyl disulfide 2550-40-5 C₁₂H₂₂S₂ Cyclohexyl groups Higher molecular weight (230.43 g/mol)
1,2-Dithiane (3-tetradecyl) 125646-07-3 C₁₆H₃₂S₂ Tetradecyl chain Enhanced lipid solubility (logP >6)
Spiro-thiazolone-cyclohexane - C₉H₁₄N₂OS₂ Spiro-connected thiazolone Lower RM₀ (chromatographic mobility)

Key Observations :

  • Alkyl Chain Length : Longer alkyl chains (e.g., tetradecyl in 1,2-dithiane derivatives) increase lipophilicity and reduce aqueous solubility, impacting bioavailability .
  • Ring Size : Replacing the cyclohexane ring with a 4-membered ring in spiro compounds alters chromatographic mobility (RM₀) and log kw values, suggesting conformational rigidity affects partitioning .

Physicochemical Properties

Lipophilicity and Solubility
  • (Methyldisulfanyl)cyclohexane : Predicted logP ~2.5 (moderate lipophilicity), making it suitable for membrane penetration but less so than longer-chain analogs .
  • Cyclohexane vs. Polar Solvents: Cyclohexane-based compounds are typically non-polar, but the disulfanyl group introduces slight polarity. In extraction processes, cyclohexane:butyl acetate mixtures outperform pure cyclohexane in isolating polar compounds (e.g., oxygenated classes up to O9), suggesting (Methyldisulfanyl)cyclohexane may exhibit intermediate polarity .
Stability and Reactivity
  • Hydrolysis : Acid hydrolysis of cyclohexane extracts can reduce bioactivity due to disulfide bond cleavage, as seen in reduced α-amylase inhibition after hydrolysis .
  • Catalytic Interactions : Methyl groups in alicyclic compounds enhance catalytic efficiency in oxidation reactions (e.g., methylated oxidovanadium(IV) compounds increase cyclohexane oxidation yields with HCl) .

Biodegradability and Environmental Impact

  • Alicyclic Hydrocarbons : Cyclohexane and its methyl/ethyl-substituted analogs degrade rapidly under sulfate-amended conditions, but dimethyl isomers show slower rates due to steric hindrance . (Methyldisulfanyl)cyclohexane’s methyl group may slightly impede microbial degradation compared to unsubstituted dicyclohexyl disulfide.

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